Cas no 2172273-96-8 (5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid)
5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid
- EN300-1494909
- 2172273-96-8
- 5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid
-
- Inchi: 1S/C26H30N2O6/c1-2-16(24(29)27-14-17-11-12-23(34-17)25(30)31)13-28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: NOUCYKWHJWKJSX-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)CCC1CNC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494909-1.0g |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1494909-50mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494909-100mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1494909-250mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1494909-500mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1494909-1000mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1494909-2500mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1494909-5000mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1494909-10000mg |
5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)oxolane-2-carboxylic acid |
2172273-96-8 | 10000mg |
$14487.0 | 2023-09-28 |
5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid
5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2172273-96-8, known as 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential therapeutic implications. In this article, we delve into its structure, synthesis, applications, and the latest research findings.
Structure and Synthesis
The molecule is characterized by a complex structure that includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and an oxolane (tetrahydrofuran) ring. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The butanamide segment introduces additional functional groups that enhance the molecule's versatility. The oxolane ring contributes to the compound's stability and solubility properties.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step strategies. Researchers have employed techniques such as peptide coupling, ring-closing metathesis, and selective deprotection to achieve high yields and purity levels. These methods not only ensure the molecule's structural integrity but also pave the way for its large-scale production.
Applications in Medicinal Chemistry
One of the most promising applications of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid lies in its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules makes it an ideal candidate for targeted drug delivery systems. Recent studies have demonstrated its effectiveness in encapsulating hydrophobic drugs, thereby improving their bioavailability and reducing systemic toxicity.
In addition, this compound has shown significant promise in peptide-based therapies. Its Fmoc group allows for precise control over peptide assembly, enabling the creation of custom-designed peptides with enhanced therapeutic efficacy. This property has led to its use in developing vaccines, anticancer agents, and antiviral drugs.
Recent Research Findings
Emerging research has shed light on the compound's role in combating multidrug-resistant pathogens. A study published in *Nature Communications* highlighted its ability to disrupt bacterial biofilms, a major factor in antibiotic resistance. The compound's unique structure allows it to penetrate biofilm matrices, making it a potential candidate for novel antimicrobial therapies.
Another groundbreaking discovery involves its application in gene editing technologies. Researchers have utilized this compound as a carrier for CRISPR-Cas9 systems, enhancing their delivery efficiency into target cells. This advancement holds immense potential for treating genetic disorders such as cystic fibrosis and sickle cell anemia.
Future Prospects
The future of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid looks promising as scientists continue to explore its diverse applications. Ongoing studies are focused on optimizing its properties for use in nanotechnology and regenerative medicine. Its compatibility with biocompatible materials makes it a strong candidate for developing advanced medical devices.
Moreover, collaborations between academia and industry are expected to accelerate its commercialization. Pharmaceutical companies are actively exploring its potential as a component in next-generation drugs, particularly in oncology and infectious disease treatments.
In conclusion, 5-({2-({(9H-fluoren-9-yilmethoxycarbonyl}amino)methylbutanamido}methyl)oxolane--carboxylic acid represents a cutting-edge molecule with vast untapped potential. Its versatility across multiple domains ensures that it will remain at the forefront of chemical innovation for years to come.
2172273-96-8 (5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)oxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)